Cas no 6159-99-5 (Acetylsolasodine)

• Product Name: Acetylsolasodine
• CAS No: 6159-99-5
• MF: C₂₉H₄₅NO₃
• MW: 455.672508955002
• CID: 954779
• PubChem ID: 262502
• Update Time: 2025-04-19

Acetylsolasodine Chemical and Physical Properties

Names and Identifiers

• Acetylsolasodine
• AGN-PC-00YHTT
• NSC96021
• O-acetyl-solasodine
• Solasodine, acetate (ester)
• Spirosol-5-en-3-yl acetate
• Spirosol-5-en-3-ol, acetate (ester), (3.beta.,22.alpha.,25R)-
• Solasod-5-en-3.beta.-ol, acetate (ester)
• MLS000736975
• MLSMR
• SMR000528449
• CHEMBL1390509
• Solasodine acetate
• HMS2271L04
• SCHEMBL14420713
• 6159-99-5
• NSC-96021
• Spirosol-5-en-3-yl acetate #
• Solasodine 3-acetate
• DTXSID60294382
• O-Acetylsolasodine
• 3-Acetyl-solasodine
• NCI60_042142
• Solasodine, 3-O-acetyl-
• MCQNPWNREVNWDQ-UHFFFAOYSA-N

• Inchi： 1S/C29H45NO3/c1-17-8-13-29(30-16-17)18(2)26-25(33-29)15-24-22-7-6-20-14-21(32-19(3)31)9-11-27(20,4)23(22)10-12-28(24,26)5/h6,17-18,21-26,30H,7-16H2,1-5H3
• InChI Key： MCQNPWNREVNWDQ-UHFFFAOYSA-N
• SMILES： CC1C2(NCC(C)CC2)OC2CC3C(C12)(C)CCC1C3CC=C2C1(C)CCC(OC(=O)C)C2

Computed Properties

• Exact Mass: 455.34000
• Monoisotopic Mass: 455.33994430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų
• XLogP3: 6.585

Experimental Properties

• PSA: 47.56000
• LogP: 6.18650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Spirosolanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Spirosolanes and derivatives